Cas no 1256785-59-7 (2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine)

• Product Name: 2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine
• CAS No: 1256785-59-7
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD18259240
• CID: 5207069
• PubChem ID: 124705958
• Update Time: 2025-06-26

2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine
• 3-Pyridineethanamine, 5-bromo-β,β-dimethoxy-

• MDL： MFCD18259240
• Inchi： 1S/C9H13BrN2O2/c1-13-9(6-11,14-2)7-3-8(10)5-12-4-7/h3-5H,6,11H2,1-2H3
• InChI Key： WZWAEECVCPKGLG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CN)(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• XLogP3: 0.1
• Topological Polar Surface Area: 57.4

Additional information on 2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine

Professional Introduction to Compound with CAS No. 1256785-59-7 and Product Name: 2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine

The compound identified by the CAS number 1256785-59-7 and the product name 2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a 5-bromopyridine moiety combined with a dimethoxyethylamine side chain creates a versatile scaffold that can be further modified to explore various pharmacological pathways.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 5-bromopyridine ring, in particular, is a well-documented pharmacophore that exhibits interactions with multiple biological targets. Its bromine substituent provides a handle for further functionalization, enabling chemists to tailor the molecule for specific biological activities. This flexibility has been exploited in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds.

The dimethoxyethan-1-amine component of the molecule introduces polar and hydrophilic characteristics, which can influence solubility and bioavailability. This balance between lipophilicity and hydrophilicity is crucial for optimizing drug-like properties. Studies have shown that such modifications can enhance metabolic stability and reduce toxicity, making the compound an attractive candidate for further investigation.

In the context of contemporary drug discovery, the synthesis and characterization of 2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine have been driven by advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular architectures. These methods not only improve yield but also allow for precise control over regioselectivity, which is essential for achieving desired biological outcomes.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The 5-bromopyridine ring can serve as a point of attachment for various pharmacophores, while the dimethoxyethan-1-amine side chain can be modified to fine-tune pharmacokinetic properties. This modular approach has been successfully employed in several high-profile drug development programs, underscoring its utility in medicinal chemistry.

Recent publications have begun to explore the biological activity of derivatives of this compound. For instance, researchers have investigated analogs that exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The bromine atom on the pyridine ring has been particularly useful in these studies, as it allows for selective labeling and interaction with biological targets. Such findings suggest that further exploration of this chemical scaffold could yield novel therapeutics with significant clinical applications.

The synthesis of 2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine also benefits from advances in computational chemistry. Molecular modeling techniques have been instrumental in predicting binding affinities and optimizing molecular interactions. These predictions guide experimental efforts by identifying promising leads and minimizing trial-and-error approaches. As computational power continues to grow, the efficiency of drug discovery pipelines is expected to improve significantly.

In summary, the compound with CAS number 1256785-59-7 and product name 2-(5-Bromopyridin-3-yl)-2,2-dimethoxyethan-1-amine represents a promising candidate for further pharmaceutical development. Its unique structural features and potential for functionalization make it an attractive scaffold for designing novel therapeutic agents. With ongoing research focused on optimizing its biological activity and exploring new synthetic pathways, this compound is poised to make significant contributions to the field of medicinal chemistry.